Cas no 2171835-01-9 (2-{8-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-8-azabicyclo3.2.1octan-3-yl}acetic acid)

• Product Name: 2-{8-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-8-azabicyclo3.2.1octan-3-yl}acetic acid
• CAS No: 2171835-01-9
• MF: C₁₉H₃₂N₂O₆
• MW: 384.467185974121
• CID: 5816610
• PubChem ID: 165833942
• Update Time: 2023-12-30

2-{8-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-8-azabicyclo3.2.1octan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{8-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-8-azabicyclo3.2.1octan-3-yl}acetic acid
• 2-{8-[(tert-butoxy)carbonyl]-3-{[(tert-butoxy)carbonyl]amino}-8-azabicyclo[3.2.1]octan-3-yl}acetic acid
• 2171835-01-9
• EN300-1284697

• Inchi： 1S/C19H32N2O6/c1-17(2,3)26-15(24)20-19(11-14(22)23)9-12-7-8-13(10-19)21(12)16(25)27-18(4,5)6/h12-13H,7-11H2,1-6H3,(H,20,24)(H,22,23)
• InChI Key： POJHAYPVCJATFL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCC1CC(CC(=O)O)(C2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 384.22603674g/mol
• Monoisotopic Mass: 384.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų